{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid

• IUPAC Name: 2-[2-[(6-methylpyridin-2-yl)amino]-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C11H11N3O2S/c1-7-3-2-4-9(12-7)14-11-13-8(6-17-11)5-10(15)16/h2-4,6H,5H2,1H3,(H,15,16)(H,12,13,14)
• InChI Key: LMCGYFZNTMIEQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)CC(=O)O
• Molecular Formula: C11H11N3O2S
• Molecular Weight: 249.29 g/mol

Description

{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid, also known as MPTA, is a chemical compound with potential applications in scientific research. It is a thiazole derivative and has been synthesized through various methods.

Scientific Research Applications

Synthesis and Structural Applications

• Synthesis Techniques: A study by Sano et al. (1995) described a practical synthesis technique for a compound related to "{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid", showcasing its applicability in chemical synthesis.
• Structural Characterization: Research by Chui et al. (2004) focused on the structural studies of derivatives, revealing insights into molecular conformations and potential for structural applications in chemistry.

Pharmacological and Biological Applications

• Anti-Diabetic Potential: Abbasi et al. (2020) synthesized novel bi-heterocycles related to "{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid" and evaluated them for anti-diabetic potential, showing promising enzyme inhibition and cytotoxic behavior (Abbasi et al., 2020).
• Antitumor and Antifilarial Agents: Kumar et al. (1993) developed compounds related to the queried chemical for potential use as antitumor and antifilarial agents, demonstrating significant in vivo antifilarial activity (Kumar et al., 1993).

Chemical Modification and Drug Development

• Chemical Modifier of Antibiotics: Kanai et al. (1993) described an efficient synthesis of a derivative, highlighting its role as a chemical modifier in cephalosporin antibiotics (Kanai et al., 1993).
• Development in ACE Inhibitors: A study by Yanagisawa et al. (1987) explored derivatives of "{2-[(6-Methylpyridin-2-yl)amino]-1,3-thiazol-4-yl}acetic acid" in the development of angiotensin-converting enzyme (ACE) inhibitors, providing insights into their efficacy and potential for hypertension treatment (Yanagisawa et al., 1987).